Cas no 664366-09-0 ()

• CAS No: 664366-09-0
• MF: C₂₁H₁₆O₅
• MW: 348.348746299744
• CID: 6696014
• PubChem ID: 906845

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C21H16O5/c1-11-14-8-16-18(10-17(14)26-21(24)15(11)9-19(22)23)25-12(2)20(16)13-6-4-3-5-7-13/h3-8,10H,9H2,1-2H3,(H,22,23)
• InChI Key： HAYRZBNXGUAOJV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C2C=CC=CC=2)C2C=C3C(C)=C(CC(=O)O)C(=O)OC3=CC1=2

Computed Properties

• Exact Mass: 348.09977361g/mol
• Monoisotopic Mass: 348.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans